Cas no 1047-16-1 (Quinacridone)

• Product Name: Quinacridone
• CAS No: 1047-16-1
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• MDL: MFCD00059956
• CID: 40589
• PubChem ID: 87560634
• Update Time: 2026-05-14

Quinacridone Chemical and Physical Properties

Names and Identifiers

• Quinacridone
• 3-b)acridine-7,14-dione,5,12-dihydro-quino(
• 3-b]acridine-7,14-dione,5,12-dihydro-quino[
• 3-b]acridine-7,14-dione,5,12-dihydro-Quino[2
• 5,12-dihydroquino[2,3-b]acridine-7,14-
• 5,12-dihydroquino[2,3-b]acridine-7,14-dione(ci73900)
• C.I. 46500
• C.I. Pigment Violet 19
• Quinacridone (purified by sublimation)
• Quinacridone, sublimed
• 5,12-Dihydroquin[2,3-b]acridine-7,14-dione
• 5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• Pigment Violet 19
• 5,12-Dihydroquino[2,3-b]acridine-7,14-dione
• 5,12-Dihydroquino[2,3-b]acridine-7,14-dione (purified by sublimation)
• Pigment Violet 19 (purified by sublimation)
• e3bred
• rede3b
• ci46500
• CI 73900
• Violet 19
• darkviolet
• cinquasiared
• monastralred
• c.i.46500
• Monastral Red
• Monastral Red B
• Cinquasia Red B
• Cinquasia Red Y
• Monastrol Red Y
• Monastral Red Y
• Paliogen Red BG
• CINQUASIA RED
• Quinacridone violet
• Monastral Violet R
• Cinquasia Violet R
• Sunfast Violet
• Dark violet
• Quinacridone Red MC
• Permanent Magenta
• Quinacridone Violet MC
• PV Fast Red E 5B
• PV Fast Red E 3B
• Sunfast Red 19
• Hostaperm Red Violet ER
• Hostaperm Red E 5B
• Hostaperm Red E 3B
• Cinquasia Violet
• PV-Fast Red E3B
• Quinacridone Red
• PV-Fa

• MDL： MFCD00059956
• Inchi： 1S/C20H12N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-10H,(H,21,23)(H,22,24)
• InChI Key： NRCMAYZCPIVABH-UHFFFAOYSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N([H])C2C([H])=C3C(C4=C([H])C([H])=C([H])C([H])=C4N([H])C3=C([H])C=21)=O

Computed Properties

• Exact Mass: 312.09000
• Monoisotopic Mass: 312.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Brilliant purple powder.
• Density: 1.371
• Melting Point: 390°C(lit.)
• Boiling Point: 568.5°C at 760 mmHg
• Flash Point: 221.3 °C
• Refractive Index: Refractive index: quinacridine red (gamma), n(Na) Av. 2.04; quinacridine red (beta), Av. 2.02
• PSA: 65.72000
• LogP: 3.67600
• Color index: 46500
• Solubility: Insoluble in water and ethanol.

Quinacridone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• RTECS：VA8533500
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone